2-Ethoxy-3-(4-nitrophenyl)prop-2-enoic acid

• CAS No.: 921196-07-8
• Molecular Formula: C11H11NO5
• Molecular Weight: 237.21 g/mol
• IUPAC Name: 2-ethoxy-3-(4-nitrophenyl)prop-2-enoic acid
• InChI: InChI=1S/C11H11NO5/c1-2-17-10(11(13)14)7-8-3-5-9(6-4-8)12(15)16/h3-7H,2H2,1H3,(H,13,14)
• InChI Key: DELMLTLZXGHUGP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=CC1=CC=C(C=C1)[N+](=O)[O-])C(=O)O

Description

2-Ethoxy-3-(4-nitrophenyl)prop-2-enoic acid is a useful research compound. Its molecular formula is C11H11NO5 and its molecular weight is 237.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Ethyl 2-ethoxy-3-(4-nitrophenyl)acrylate containing 3.6 wt % DMF (26.07 g corrected, 98.3 mmol) was dissolved in IMS (500 ml) and a solution of NaOH (1.44 g, 36.1 mmol) in water (260 ml) was added. The resulting mixture was stirred at ambient temperature for 18 hr then acidified with 1M HCl (120 ml) and the resulting solid collected by filtration, washed with water (2×100 ml) and suction dried on the filter for 30 mins, followed by vacuum oven drying at 18° C. for 18 hr. 2-Ethoxy-3-(4-nitrophenyl)acrylic acid was thus obtained as an orange solid containing water of crystallisation (18.4 g, 79%).

Synthesis routes and methods II

Procedure details